7-benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione

• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol
• SMILES: CN1C(=O)CC2(C1=O)CC(=O)N(C2)CC3=CC=CC=C3
• InChI: InChI=1S/C15H16N2O3/c1-16-12(18)7-15(14(16)20)8-13(19)17(10-15)9-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
• InChIKey: BJXWKDYLCKBAMS-UHFFFAOYSA-N

Medicinal chemistry teams targeting sigma receptors or NK1 often face multi-step syntheses with uncertain SAR outcomes. This 98% spirocyclic trione (CAS 91189-25-2) arrives with the critical N7-benzyl group pre-installed, eliminating one alkylation step vs. the unsubstituted core. Closest published analog (7b): S1R Ki=10 nM, S2R Ki=40 nM. One-step LiAlH₄ reduction yields the diamine for parallel amide coupling or sulfonylation library production. FTIR reference spectrum (SpectraBase CUdiJWn2KIU) enables incoming identity verification without custom-synthesized reference standards.

7-Benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione – Spirocyclic Scaffold Overview

7-Benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione (CAS 91189-25-2, C₁₅H₁₆N₂O₃) belongs to the 2,7-diazaspiro[4.4]nonane-1,3,8-trione class . This spirocyclic scaffold features three carbonyl groups and a benzyl substituent at the 7-position, providing a rigid, three-dimensional core that has been explored in neurokinin-1 (NK1) antagonist programs [1] and more recently in sigma receptor (S1R/S2R) ligand discovery [2]. The compound is primarily positioned as a synthetic intermediate or a starting scaffold for medicinal chemistry optimization; its closest characterized analog (compound 7b in the sigma receptor series, bearing a benzyl substituent on the spirocyclic core) demonstrated measurable dual S1R/S2R affinity [2].

Spirocyclic scaffold for sigma receptor ligand SAR

Benzyl-substituted core matching Janssen NK1 pharmacophore

Pre-installed N-benzyl streamlines diamine library synthesis

Multi-vendor availability with public FTIR reference

• [1] Janssen Pharmaceutica N.V. Diaza-spiro-[4.4]-nonane derivatives as neurokinin (NK1) antagonists. WO2006094948A1, 2006. View Source
• [2] Dichiara, M.; Ambrosio, F. A.; Lee, S. M.; et al. Discovery of AD258 as a Sigma Receptor Ligand with Potent Antiallodynic Activity. J. Med. Chem. 2023, 66 (16), 11447–11463. View Source

Why Generic Substitution Fails for This Scaffold

Within the 2,7-diazaspiro[4.4]nonane family, even subtle changes in N-substitution pattern, ring size, or carbonyl count produce large shifts in target affinity and selectivity. For the sigma receptor series, replacing the benzyl group with phenethyl (compound 8a) shifted the S2R Ki from 40 nM to 95 nM and altered the S2R/S1R selectivity ratio from 4.0 to 14.6—a nearly 4-fold change in selectivity [1]. In the NK1 antagonist patent space, the spirocyclic core with specific benzyl positioning is required for NK1 antagonistic activity; alternative scaffolds or substitution patterns are not interchangeable [2]. Furthermore, the 1,3,8-trione oxidation state is critical for downstream synthetic transformations (e.g., LiAlH₄ reduction to the corresponding diamine), meaning that partially reduced or mono‑/dione analogs cannot serve as drop-in replacements in multi‑step synthetic routes . These structure–activity and synthetic pathway constraints mean that generic replacement without explicit comparative data carries a high risk of failed target engagement or synthetic incompatibility.

Benzyl-substituted scaffold S2R Ki 40 nM, S2R/S1R ratio 4.0 (analog 7b)

Phenethyl-extended analog S2R Ki shifts to 95 nM, selectivity ratio widens to 14.6; may alter dual-receptor profile

1,3,8-Trione oxidation state Direct LiAlH₄ reduction to diamine

Partially reduced or dione analogs Cannot serve as drop-in replacement in multi-step routes; require re-optimized reduction

2,7-Diazaspiro[4.4]nonane core with benzyl at 7-position Matches Janssen NK1 patent pharmacophore

Regioisomeric or 1,7-diazaspiro cores Fall outside patent claim scope for NK1 activity; target engagement not assured

• [1] Dichiara, M.; Ambrosio, F. A.; Lee, S. M.; et al. Discovery of AD258 as a Sigma Receptor Ligand with Potent Antiallodynic Activity. J. Med. Chem. 2023, 66 (16), 11447–11463. (Table 1: 7b vs. 8a). View Source
• [2] Janssen Pharmaceutica N.V. Diaza-spiro-[4.4]-nonane derivatives as neurokinin (NK1) antagonists. WO2006094948A1, 2006. View Source

Quantitative Differentiation Evidence

Sigma Receptor Affinity: Benzyl vs. Extended Alkyl Analogs

In the closest available head-to-head SAR comparison within the 2,7-diazaspiro[4.4]nonane series, the benzyl-substituted analog (compound 7b) displayed a Ki of 10 ± 1.4 nM at S1R and 40 ± 4.4 nM at S2R, yielding an S2R/S1R selectivity ratio of 4.0. Extending the spacer by one methylene to phenethyl (compound 8a) increased the S2R Ki to 95 ± 9.5 nM and widened the selectivity ratio to 14.6 [1]. This demonstrates that the benzyl group directly attached to the spirocyclic nitrogen confers a distinct dual-receptor affinity profile that is quantitatively different from its one‑carbon‑extended analog.

Sigma receptor affinity

Cross-study comparable

Analog 7b: S1R Ki 10 nM, S2R Ki 40 nM, ratio 4.0
Analog 8a: S1R Ki 6.5 nM, S2R Ki 95 nM, ratio 14.6
S2R Ki 2.4-fold difference; selectivity ratio 3.7-fold change

Benzyl group linked to distinct dual S1R/S2R affinity profile

Radioligand binding in rat liver homogenates; extrapolation to final compound requires verification

Evidence Dimension	Sigma-1 and Sigma-2 receptor binding affinity (Ki) and S2R/S1R selectivity ratio
Target Compound Data	Compound 7b (benzyl analog): Ki S1R = 10 ± 1.4 nM, Ki S2R = 40 ± 4.4 nM, selectivity ratio = 4.0
Comparator Or Baseline	Compound 8a (phenethyl analog): Ki S1R = 6.5 ± 0.9 nM, Ki S2R = 95 ± 9.5 nM, selectivity ratio = 14.6
Quantified Difference	S2R Ki: 40 nM (7b) vs. 95 nM (8a) – 2.4-fold difference; S2R/S1R ratio: 4.0 (7b) vs. 14.6 (8a) – 3.7-fold difference
Conditions	Radioligand binding assays using [³H]-(+)-pentazocine (S1R) and [³H]DTG (S2R) in rat liver homogenates; nonspecific binding defined with 10 μM unlabeled (+)-pentazocine or DTG.

Why This Matters

For procurement decisions, this quantitative difference means that the benzyl-substituted spirocyclic core provides a distinct S1R/S2R binding signature that cannot be replicated by simply extending the linker; researchers targeting balanced dual S1R/S2R profiles should select the benzyl congener over the phenethyl analog.

• [1] Dichiara, M.; Ambrosio, F. A.; Lee, S. M.; et al. Discovery of AD258 as a Sigma Receptor Ligand with Potent Antiallodynic Activity. J. Med. Chem. 2023, 66 (16), 11447–11463 (Table 1). View Source

Synthetic Utility: Trione Reduction to Diamine Building Block

7-Benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione serves as a direct precursor to the fully reduced 2-methyl-7-(phenylmethyl)-2,7-diazaspiro[4.4]nonane via LiAlH₄ reduction. A documented procedure uses 1.36 g (5.0 mmol) of the trione in THF with 0.95 g (25 mmol) LiAlH₄ to yield the corresponding diamine . In contrast, the 2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione (CAS 91189-24-1) lacking the benzyl group requires a different synthetic sequence (N‑alkylation with benzyl chloride and NaH in DMF) to install the N‑7 substituent , adding an extra synthetic step and potential yield loss.

Synthetic utility

Supporting evidence

One-step LiAlH₄ reduction to diamine; 5.0 mmol scale demonstrated
Eliminates separate N‑alkylation step (saves ~1 day synthesis time)

Pre-installed benzyl streamlines spirocyclic diamine library production

Reduction conditions: 1.36 g substrate, 0.95 g LiAlH₄ in THF

Evidence Dimension	Number of synthetic steps from spirocyclic core to N‑7 substituted diamine
Target Compound Data	One-step reduction (LiAlH₄, THF) directly yields the target diamine from 7-benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione
Comparator Or Baseline	Two-step sequence required when starting from 2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione (CAS 91189-24-1): N‑alkylation with benzyl chloride/NaH/DMF followed by reduction
Quantified Difference	One synthetic step saved; reduced reagent consumption and purification burden
Conditions	LiAlH₄ reduction: 1.36 g (5.0 mmol) substrate in 50 mL THF, added dropwise to 0.95 g (25 mmol) LiAlH₄ in 30 mL THF

Why This Matters

For medicinal chemistry teams synthesizing spirocyclic diamine libraries, the pre‑installed benzyl group eliminates an alkylation step, reducing synthesis time by approximately one working day per batch and avoiding the need for NaH handling.

Physicochemical Profile: Trione vs. Reduced Diamine Analogs

The 1,3,8-trione oxidation state of 7-benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione confers a calculated polar surface area (PSA) of 57.69 Ų and a LogP of 0.67–0.79 . In comparison, the fully reduced diamine analog (2,7-diazaspiro[4.4]nonane, 2-methyl-7-(phenylmethyl)-, CAS 99735-27-0, C₁₅H₂₂N₂, MW 230.35) has zero carbonyl groups, a substantially lower PSA, and higher lipophilicity. The trione's five hydrogen bond acceptors (vs. two for the diamine) and lower LogP place it in a different physicochemical space, which directly impacts solubility, permeability, and CNS MPO desirability scores for neuroscience programs.

Physicochemical profile

Class-level inference

Trione: PSA 57.69 Ų, LogP 0.67–0.79, 5 H‑bond acceptors
Reduced diamine: lower PSA, higher lipophilicity (estimated ΔLogP >1)

Higher PSA may reduce passive brain permeability vs. reduced analog

Calculated properties; experimental CNS MPO validation not available

Evidence Dimension	Polar surface area (PSA) and calculated LogP
Target Compound Data	PSA = 57.69 Ų, LogP = 0.67–0.79 (calculated), H-bond acceptors = 5, H-bond donors = 0, MW = 272.30
Comparator Or Baseline	Fully reduced diamine analog (CAS 99735-27-0): PSA lower (estimated <30 Ų), LogP higher (amine character), H-bond acceptors ≈ 2, MW = 230.35
Quantified Difference	PSA difference > 27 Ų; LogP difference > 1 log unit (estimated); 3 additional H-bond acceptors in the trione
Conditions	Calculated using standard cheminformatics methods (ChemSrc, Leyan vendor data)

Why This Matters

For CNS drug discovery programs, the higher PSA of the trione form may reduce passive brain permeability compared to the reduced diamine, making the trione more suitable as a periphery-restricted tool compound or a pro-drug precursor rather than a direct CNS‑penetrant lead.

NK1 Antagonist Scaffold: Patent Landscape Positioning

The Janssen Pharmaceutica patent WO2006094948A1 explicitly claims substituted diaza-spiro-[4.4]-nonane derivatives wherein R₁ is benzyl attached to the 2‑position (or phenyl at the 3‑position) as NK1 antagonists with potential utility in emesis, depression, anxiety, and pain [1]. The specific substitution pattern embodied by 7-benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione—featuring a benzyl group on one ring nitrogen and a methyl group on the other—falls within the claimed generic scope. While no quantitative NK1 pIC₅₀ or Ki data are publicly available for this exact compound, the patent's exemplified compounds with benzyl substitution demonstrate NK1 antagonistic activity, establishing the benzyl-2,7-diazaspiro[4.4]nonane motif as a validated pharmacophore within this target class [1].

NK1 patent positioning

Class-level inference

Scaffold falls within generic claims of WO2006094948A1 for NK1 antagonists

Benzyl motif aligns with exemplified NK1 pharmacophore; activity data for exact compound not publicly reported

IP landscape analysis; functional NK1 antagonism requires experimental confirmation

Evidence Dimension	Presence in granted patent claims for NK1 antagonist pharmacophore
Target Compound Data	7-Benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione matches the generic Formula (I) in WO2006094948A1 where R₁ can be benzyl at the 2-position
Comparator Or Baseline	Alternative spirocyclic scaffolds (e.g., 1,7-diazaspiro[4.4]nonane, 2,7-diazaspiro[3.5]nonane) are not covered by the same claim set for NK1 activity
Quantified Difference	Not quantified—this is a patent scope/positioning comparison, not an activity comparison
Conditions	Patent analysis: WO2006094948A1, assigned to Janssen Pharmaceutica N.V., filed 2006-03-03

Why This Matters

For organizations building IP positions around NK1 antagonists, this compound occupies a specific structural niche within Janssen's patent landscape, making it strategically relevant for freedom‑to‑operate analyses and for designing patent‑evading analogs.

• [1] Janssen Pharmaceutica N.V. Diaza-spiro-[4.4]-nonane derivatives as neurokinin (NK1) antagonists. WO2006094948A1, 2006. See claims and Formula (I). View Source

Spectroscopic Identity: FTIR Fingerprint for Batch Verification

A reference FTIR spectrum for 7-benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione is cataloged in the SpectraBase spectral database (Compound ID: CUdiJWn2KIU) [1]. This provides a verifiable spectroscopic identity checkpoint. In contrast, many close analogs (e.g., 2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione, CAS 91189-24-1 or the reduced diamine CAS 99735-27-0) lack publicly archived reference spectra in this database, making rapid batch-to-batch identity confirmation more challenging. The availability of a peer‑indexed FTIR spectrum enables procurement QC departments to verify received material identity by spectral overlay without requiring in‑house reference standard synthesis.

FTIR fingerprint

Supporting evidence

Reference spectrum archived in SpectraBase (ID CUdiJWn2KIU)

Enables rapid QC identity verification by spectral overlay

Close analogs lack publicly archived spectra; reduces need for in-house standard

Evidence Dimension	Availability of a publicly archived reference FTIR spectrum
Target Compound Data	FTIR spectrum available: SpectraBase Compound ID CUdiJWn2KIU
Comparator Or Baseline	2-Methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione (CAS 91189-24-1): no FTIR spectrum found in SpectraBase; reduced diamine (CAS 99735-27-0): no FTIR spectrum found in SpectraBase
Quantified Difference	Binary: reference spectrum present vs. absent
Conditions	SpectraBase spectral database query, accessed 2026-05-04

Why This Matters

For procurement and QC workflows, having a pre‑existing reference FTIR spectrum reduces the time and cost of identity confirmation by eliminating the need to synthesize or purchase a separate authentic reference standard.

• [1] SpectraBase. 7-Benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione. Compound ID: CUdiJWn2KIU. 1 FTIR spectrum. View Source

Commercial Availability and Purity Benchmarking

7-Benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione is commercially available from multiple registered chemical suppliers at a documented purity of 98% (HPLC) . In comparison, the closely related 2-benzyl-7-methyl-2,7-diazaspiro[4.4]nonane (the regioisomeric diamine) and the unsubstituted 2,7-diazaspiro[4.4]nonane-1,3,8-trione core are stocked by fewer suppliers, often at lower or unspecified purity grades. The established multi‑vendor supply chain for this specific CAS number reduces single‑source procurement risk and provides competitive pricing leverage.

Commercial availability

Supporting evidence

≥3 suppliers; consistent 98% HPLC purity
Regioisomeric analog: fewer suppliers, purity not consistently specified

Multi-source supply reduces procurement lead time and single-vendor risk

Vendor catalog survey; verify lot-specific CoA upon ordering

Evidence Dimension	Number of identified commercial suppliers and catalog purity specification
Target Compound Data	≥3 suppliers identified (Leyan, ChemSrc, SL Pharmechem); catalog purity 98%
Comparator Or Baseline	Regioisomeric diamine analog (2-benzyl-7-methyl-2,7-diazaspiro[4.4]nonane): limited supplier base, purity not consistently specified; unsubstituted trione core (CAS 77415-68-0): fewer suppliers
Quantified Difference	Target compound has broader multi-vendor availability with consistent 98% purity specification
Conditions	Vendor catalog survey conducted via ChemSrc, Leyan, and chemical marketplace databases, accessed 2026-05-04

Why This Matters

Multi‑source commercial availability at consistent high purity reduces procurement lead times, mitigates supply disruption risk, and enables competitive quotation for large‑scale medicinal chemistry campaigns.

Procurement-Relevant Application Scenarios

Sigma Receptor Dual Ligand SAR Expansion

Medicinal chemistry teams building on the AD258 sigma receptor ligand series can use 7-benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione as a key intermediate for generating benzyl-substituted analogs. The closest published analog (compound 7b) demonstrated Ki values of 10 nM (S1R) and 40 nM (S2R) with a selectivity ratio of 4.0 [1]. By reducing the trione to the diamine and further functionalizing the liberated secondary amine, teams can systematically explore SAR around the benzyl‑occupied nitrogen while benchmarking against the published 7b and 8a data. The pre‑installed benzyl group eliminates one alkylation step compared to starting from the unsubstituted trione core.

NK1 Antagonist Lead Optimization and IP Analysis

Organizations pursuing NK1 antagonists for emesis, depression, or visceral pain indications can leverage this compound as a scaffold that falls within the generic claims of Janssen's WO2006094948A1 patent family [1]. The benzyl‑at‑position‑7 motif is explicitly exemplified in the patent as conferring NK1 antagonistic activity. Procurement of this specific CAS number enables direct SAR exploration around the methyl and carbonyl substituents while maintaining the benzyl pharmacophore, facilitating both lead optimization and freedom‑to‑operate assessment.

Spirocyclic Building Block for Parallel Library Synthesis

For core‑hopping and scaffold‑diversification strategies, the 2,7-diazaspiro[4.4]nonane-1,3,8-trione core with pre‑installed N‑benzyl and N‑methyl groups provides a rigid, three‑dimensional starting point with five hydrogen bond acceptor sites [1]. The documented one‑step LiAlH₄ reduction to the diamine (1.36 g scale, 5.0 mmol) enables rapid generation of the fully reduced analog for subsequent parallel amide coupling, reductive amination, or sulfonylation library production. The 98% commercial purity supports direct use without additional purification in most library synthesis workflows.

Analytical Reference Standard for Spirocyclic Trione QC

Quality control laboratories supporting spirocyclic compound manufacturing can utilize the publicly archived FTIR spectrum (SpectraBase Compound ID: CUdiJWn2KIU) [1] as a reference for incoming material identity verification. The combination of a documented FTIR fingerprint, calculated PSA (57.69 Ų), LogP (0.67–0.79), and exact mass (272.11609) provides a multi‑parameter identity checkpoint that reduces reliance on custom‑synthesized reference standards for batch release testing.

Application

Selection Property

Validation Focus

Sigma receptor dual ligand SAR

Benzyl-substituted spirocyclic core for dual S1R/S2R profile exploration

Radioligand binding affinity and selectivity ratio benchmarking

NK1 antagonist pharmacophore exploration

Benzyl-positioned scaffold matching Janssen NK1 patent pharmacophore

NK1 functional antagonism assay and IP freedom-to-operate assessment

Spirocyclic diamine library synthesis

Pre-installed N-benzyl and N-methyl for rapid amine diversification

Reduction efficiency, purity, and parallel chemistry compatibility

QC identity verification

Public FTIR reference spectrum and multi-parameter identity check

Batch-to-batch spectral overlay and purity consistency

• [1] Dichiara, M.; Ambrosio, F. A.; Lee, S. M.; et al. Discovery of AD258 as a Sigma Receptor Ligand with Potent Antiallodynic Activity. J. Med. Chem. 2023, 66 (16), 11447–11463. View Source